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molecular formula C10H10N2O3 B8281024 1-(3-Nitrophenyl)cyclopropanecarboxamide

1-(3-Nitrophenyl)cyclopropanecarboxamide

Cat. No. B8281024
M. Wt: 206.20 g/mol
InChI Key: MNQJTFDCMDMQJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09428499B2

Procedure details

To a solution of 1-(3-nitrophenyl)cyclopropanecarbonitrile (1.6 g, 8.50 mmol) in 2-Propanol (50 ml) was added triethylbenzylammonium chloride (0.058 g, 0.255 mmol) and 25% aq KOH solution (5 ml). Resulting solution was stirred for 5 min. and H2O2 (10 ml, 98 mmol, ca. 30% solution in water) was added. Reaction mixture was heated at 50° C. for 4 h. Solvent was evaporated in vacuo and residue was suspended in water (200 ml). Precipitate was filtered and dried to obtain 1-(3-nitrophenyl)cyclopropane carboxamide (1.104 g, 5.36 mmol, 63% yield).
Name
1-(3-nitrophenyl)cyclopropanecarbonitrile
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
KOH
Quantity
5 mL
Type
reactant
Reaction Step One
Name
2-Propanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
triethylbenzylammonium chloride
Quantity
0.058 g
Type
catalyst
Reaction Step One
Name
H2O2
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
1-(3-nitrophenyl)cyclopropane carboxamide
Yield
63%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[C:6]([C:10]2([C:13]#[N:14])[CH2:12][CH2:11]2)[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2].[OH-:15].[K+].OO>CC(O)C.[Cl-].C([N+](CC)(CC)CC1C=CC=CC=1)C>[N+:1]([C:4]1[CH:5]=[C:6]([C:10]2([C:13]([NH2:14])=[O:15])[CH2:11][CH2:12]2)[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2] |f:1.2,5.6|

Inputs

Step One
Name
1-(3-nitrophenyl)cyclopropanecarbonitrile
Quantity
1.6 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C=CC1)C1(CC1)C#N
Name
KOH
Quantity
5 mL
Type
reactant
Smiles
[OH-].[K+]
Name
2-Propanol
Quantity
50 mL
Type
solvent
Smiles
CC(C)O
Name
triethylbenzylammonium chloride
Quantity
0.058 g
Type
catalyst
Smiles
[Cl-].C(C)[N+](CC1=CC=CC=C1)(CC)CC
Step Two
Name
H2O2
Quantity
10 mL
Type
reactant
Smiles
OO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
Resulting solution was stirred for 5 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Reaction mixture
CUSTOM
Type
CUSTOM
Details
Solvent was evaporated in vacuo and residue
FILTRATION
Type
FILTRATION
Details
Precipitate was filtered
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 5 min
Name
1-(3-nitrophenyl)cyclopropane carboxamide
Type
product
Smiles
[N+](=O)([O-])C=1C=C(C=CC1)C1(CC1)C(=O)N
Measurements
Type Value Analysis
AMOUNT: AMOUNT 5.36 mmol
AMOUNT: MASS 1.104 g
YIELD: PERCENTYIELD 63%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.